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Introduction

Ethyl 3-phenylpropionate (also known as ethyl hydrocinnamate) is a versatile aromatic ester
valued in the fragrance and flavor industries for its complex sensory profile.[1][2] Structurally, it
consists of an ethyl group esterified with 3-phenylpropanoic acid, combining the stability of an
aromatic compound with the functional properties of an ester.[3] This document provides
detailed application notes, quantitative data, and experimental protocols for researchers,
scientists, and professionals in fragrance and flavor development.

Physicochemical and Sensory Properties

Ethyl 3-phenylpropionate is a colorless to pale yellow liquid with a characteristic sweet, fruity,
and floral odor profile, often with notes of honey, rose, and rum.[4][5][6] Its pleasant aroma and
flavor have led to its use in a wide array of consumer products. It is sparingly soluble in water
but miscible with organic solvents like ethanol.[1][2]

Table 1: Physicochemical Properties of Ethyl 3-phenylpropionate
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Property Value Reference(s)
CAS Number 2021-28-5 [1][4]

FEMA Number 2455 [417]
Molecular Formula C11H1402 [41[7]
Molecular Weight 178.23 g/mol [4][7]
Appearance C.:Ieér, colorless to light yellow ]

liquid

Boiling Point 247-248 °C (at 760 mmHgQ) 41071

Density ~1.01 g/mL (at 25 °C) [3114]
Refractive Index ~1.494 (at 20 °C) [3114]

Flash Point 108 °C (226 °F) [4]

Water Solubility < 0.1 g/100 mL (at 25 °C) [4][5]

LogP ~2.79 [4](8]

Table 2: Sensory Profile and Organoleptic Characteristics
Characteristic Description Reference(s)

Odor Type

Floral, Fruity, Sweet

[4]

Odor Description

Sweet, fruity, honey-like, with
notes of rose, hyacinth, and

rum.

(4105116171

Flavor Profile

Flower, Honey.

[71°]

Taste Description

Sweet, fresh-fruity-floral taste

with a honey-like note.

[6]

Applications in Fragrance and Flavor
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Ethyl 3-phenylpropionate is a valuable component in perfumery, acting as a modifier to
impart warmth and sweetness to floral compositions, particularly in rose accords.[10] Its
stability and excellent blending properties make it suitable for bridging sharp floral top notes
with richer base notes.[3][10]

e Role in Formulations: It is often used as a middle note in the fragrance pyramid, providing
body and a smooth transition.

o Usage Levels: Recommended usage levels in fragrance concentrates can be up to 5.0%.[11]
In cosmetic formulations like creams and lotions, it can be added at a ratio of 0.2% to 1% to
help stabilize the product and ensure even dispersion of components.[3]

o Common Pairings: It blends well with other floral, fruity, and balsamic notes to create
sophisticated and luxurious scents.[10]

Recognized as a flavoring agent by the FDA (21 CFR 172.515) and JECFA, Ethyl 3-
phenylpropionate is considered safe for consumption at current intake levels.[7][9] It is found
naturally in some fruits and beverages like passion fruit and rum.[4][5]

o Food Categories: It is used to enhance fruit, honey, and floral notes in a variety of products
including beverages, baked goods, candies, and dairy products.

e Flavor Enhancement: Its sweet, honey-like profile can add depth and complexity to flavor
formulations.[7][9]

Experimental Protocols

Objective: To prepare a simple fragrance solution to evaluate the olfactory character of Ethyl 3-
phenylpropionate.

Materials:
o Ethyl 3-phenylpropionate
o Perfumer's alcohol (e.g., Specially Denatured Alcohol, SDA 40-B)

o Glass beaker or flask
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o Pipettes or graduated cylinders
e Glass stirring rod

o Sealed glass bottle for storage
Procedure:

o Preparation of Concentrate: In a glass beaker, prepare a 10% dilution of Ethyl 3-
phenylpropionate in perfumer's alcohol. For example, add 1 mL of Ethyl 3-
phenylpropionate to 9 mL of alcohol.

o Formulation: To create a simple Eau de Toilette strength fragrance, further dilute the
concentrate. A typical fragrance load is between 5-15%. To achieve a 10% fragrance load in
a 50 mL final volume, combine 5 mL of your concentrate with 45 mL of perfumer's alcohol.

e Blending: Stir the mixture gently but thoroughly with a glass rod until the solution is
homogeneous.[12]

o Maceration: Transfer the final solution to a sealed glass bottle. Store in a cool, dark place for
at least 48 hours to allow the fragrance to mature and meld.

o Evaluation: After maceration, the fragrance can be applied to a perfumer's strip or skin for
sensory evaluation.

Objective: To determine if a perceptible difference exists between two fragrance samples, one
containing Ethyl 3-phenylpropionate and a control. This is an analytical test method.[13]

Materials:

e Three coded samples (two are identical, one is different). For example:

[e]

Sample A: Control fragrance base.

o

Sample B: Control fragrance base.

[¢]

Sample C: Fragrance base with Ethyl 3-phenylpropionate.
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e Perfumer's testing strips.

o Apanel of at least 15-30 screened evaluators.[13]

» Awell-ventilated, odor-free environment.

Procedure:

o Sample Preparation: Dip perfumer's strips into each of the three coded samples.

o Presentation: Present the three strips simultaneously to a panelist. The order of presentation
should be randomized for each panelist.

e Instruction: Ask the panelist to smell each strip from left to right. The panelist's task is to
identify which of the three samples is different from the other two.[13]

o Data Collection: Record the panelist's selection.

e Analysis: Compile the results from all panelists. The number of correct identifications is
compared to statistical tables (binomial distribution) to determine if the result is statistically
significant, thus indicating a perceivable difference between the samples.

Diagrams and Workflows

Odorant Olfactory Receptor Activates -protein Activates Adenylyl Cyclase Converts ATP 0 Binds to CNG lon Channel Depolarization Action Potential to Brain
(Ethyl 3-phenylpropionate) (GPCR) ol Iyl Cy econd Messenger) (Opens) (Ca2+/Na+ influx) (Olfactory Bulb)

Click to download full resolution via product page

Caption: General signaling cascade for odorant perception in the olfactory epithelium.
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Formulation Phase

1. Fragrance Concept
(e.g., Floral-Fruity)

2. Ingredient Selection

(incl. Ethyl 3-phenylpropionate)

3. Blending & Dilution
(Create concentrate)

Maturatipn & QC

4. Maceration
(Aging in base)

5. Quality Control
(GC-MS, Stability)

Sensory Hvaluation

6. Panelist Screening

Y

7. Analytical Testing
(e.g., Triangle Test)

'

8. Consumer Preference Test

9. Final Product
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Caption: Workflow from fragrance concept and formulation to final sensory evaluation.
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Stability and Storage

Ethyl 3-phenylpropionate is chemically stable under normal conditions.[3][14] To maintain its
quality and prevent degradation, it should be stored in a cool, dark place in a tightly sealed
container, away from heat sources, direct sunlight, and strong oxidizing agents.[14][15][16][17]
It is not reactive with water but can hydrolyze under acidic or neutral conditions to form 3-
phenylpropanoic acid and ethanol.[3] It is generally considered stable in cosmetic formulations
and various food matrices.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpropionate-in-fragrance-and-flavor-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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